Cas no 2576420-80-7 (7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid)

• Product Name: 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• CAS No: 2576420-80-7
• MF: C₇H₄ClN₃O₂
• MW: 197.58
• MDL: MFCD32899616
• CID: 5088292
• Update Time: 2025-06-11

7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

• MDL： MFCD32899616
• Inchi： 1S/C7H4ClN3O2/c8-6-4-3(1-2-9-6)5(7(12)13)11-10-4/h1-2H,(H,10,11)(H,12,13)
• InChI Key： FSRJUJVEFJLIEQ-UHFFFAOYSA-N
• SMILES： C1=CC2C(C(=O)O)=NNC=2C(Cl)=N1

Additional information on 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

Introduction to 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS No. 2576420-80-7)

7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS No. 2576420-80-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid is characterized by a pyrazolopyridine core with a chlorine substituent at the 7-position and a carboxylic acid group at the 3-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the chlorine atom enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory effects. In vitro studies using human peripheral blood mononuclear cells (PBMCs) have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These results indicate that 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid could be a potential candidate for cancer therapy.

The pharmacokinetic properties of 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable plasma stability. Furthermore, it has been found to have low toxicity in animal models, making it a promising candidate for further preclinical and clinical evaluation.

The synthetic route to 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid has been well-documented in the literature. A typical synthesis involves the condensation of 2-chloropyridine with hydrazine to form the pyrazolopyridine core, followed by carboxylation at the 3-position. This synthetic approach allows for easy access to a wide range of derivatives by varying the substituents on the pyrazolopyridine scaffold. Such flexibility is crucial for optimizing the pharmacological properties of this compound.

In conclusion, 7-Chloro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS No. 2576420-80-7) is an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising lead for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.